Cas no 154497-84-4 (Methyl 6-iodo-5-methoxypicolinate)

• Product Name: Methyl 6-iodo-5-methoxypicolinate
• CAS No: 154497-84-4
• MF: C₈H₈INO₃
• MW: 293.058494567871
• CID: 1095534
• PubChem ID: 49766559
• Update Time: 2025-11-02

Methyl 6-iodo-5-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-5-methoxypicolinate
• 6-Iodo-5-Methoxy-pyridine-2-carboxylic acid Methyl ester
• 154497-84-4
• ADKMDIZTANKXJW-UHFFFAOYSA-N
• methyl 6-iodo-5-methoxypyridine-2-carboxylate
• methyl 6-iodo-5-methoxy-2-pyridinecarboxylate
• Methyl6-iodo-5-methoxypicolinate
• AN-584/43457644
• 2-iodo-3-methoxypyridine-6-carboxylic acid methyl ester
• SCHEMBL8825328

• Inchi： 1S/C8H8INO3/c1-12-6-4-3-5(8(11)13-2)10-7(6)9/h3-4H,1-2H3
• InChI Key： ADKMDIZTANKXJW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)OC)=N1)OC

Computed Properties

• Exact Mass: 292.95489g/mol
• Monoisotopic Mass: 292.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 6-iodo-5-methoxypicolinate

Comprehensive Overview of Methyl 6-iodo-5-methoxypicolinate (CAS No. 154497-84-4)

Methyl 6-iodo-5-methoxypicolinate (CAS No. 154497-84-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and methoxy functional groups, make it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's picolinate backbone further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for Methyl 6-iodo-5-methoxypicolinate has surged due to its role in cross-coupling reactions, a hot topic in modern organic synthesis. Scientists frequently search for "efficient Suzuki-Miyaura coupling with iodo-picolinates" or "optimized conditions for 6-iodo-5-methoxy derivatives," reflecting its relevance in catalytic transformations. The compound's stability under mild conditions also aligns with the growing interest in green chemistry and sustainable methodologies.

The CAS No. 154497-84-4 identifier ensures precise tracking in regulatory and commercial databases, addressing concerns about compound authenticity and supply chain transparency. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for reproducibility in academic and industrial settings. Discussions on platforms such as ResearchGate often highlight its utility in constructing heterocyclic scaffolds, a key area in medicinal chemistry.

From a commercial perspective, Methyl 6-iodo-5-methoxypicolinate is available in varying grades, including research-grade and >98% purity options. Suppliers emphasize its compatibility with high-throughput screening (HTS) workflows, catering to the pharmaceutical industry's need for rapid lead optimization. Environmental considerations, such as biodegradability and ecotoxicology, are also emerging as focal points in procurement decisions.

Future research directions may explore its potential in photoredox catalysis or as a ligand in transition-metal complexes. With the rise of AI-driven drug design, computational studies targeting its molecular interactions could unlock novel applications. As synthetic methodologies evolve, this compound remains a versatile tool for addressing challenges in small-molecule therapeutics and material science.